Cas no 2173322-11-5 (Acetylstaurosporine)

• Product Name: Acetylstaurosporine
• CAS No: 2173322-11-5
• MF: C₃₀H₂₈N₄O₄
• MW: 508.567727088928
• CID: 6644519
• PubChem ID: 101644397
• Update Time: 2024-02-05

Acetylstaurosporine Chemical and Physical Properties

Names and Identifiers

• 2173322-11-5
• SCHEMBL22765529
• UNII-F6LFT9F3UZ
• BDBM50547709
• 4'-N-Acetylstaurosporine
• Acetamide, N-((9S,10R,11R,13R)-2,3,10,11,12,13-hexahydro-10-methoxy-9-methyl-1-oxo-9,13-epoxy-1H,9H-diindolo(1,2,3-gh:3',2',1'-lm)pyrrolo(3,4-j)(1,7)benzodiazonin-11-yl)-N-methyl-
• CHEMBL4764299
• N-((9S,10R,11R,13R)-2,3,10,11,12,13-Hexahydro-10-methoxy-9-methyl-1-oxo-9,13-epoxy-1H,9H-diindolo(1,2,3-gh:3',2',1'-lm)pyrrolo(3,4-j)(1,7)benzodiazonin-11-yl)-N-methylacetamide
• F6LFT9F3UZ
• Acetylstaurosporine

• Inchi： 1S/C30H28N4O4/c1-15(35)32(3)21-13-22-33-19-11-7-5-9-16(19)24-25-18(14-31-29(25)36)23-17-10-6-8-12-20(17)34(27(23)26(24)33)30(2,38-22)28(21)37-4/h5-12,21-22,28H,13-14H2,1-4H3,(H,31,36)/t21-,22-,28-,30+/m1/s1
• InChI Key： GRENHRYHWHSBLM-OCGXLOOESA-N
• SMILES： O1[C@@H]2C[C@H]([C@H]([C@@]1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)OC)N(C(C)=O)C

Computed Properties

• Exact Mass: 508.21105539g/mol
• Monoisotopic Mass: 508.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles